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Compound of Interest

Compound Name: Lipofundin

Cat. No.: B1172452

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory materials is paramount. This guide provides comprehensive, step-by-
step procedures for the personal protective equipment (PPE), operational handling, and
disposal of Lipofundin, a lipid emulsion used in parenteral nutrition. Adherence to these
guidelines will help maintain a safe laboratory environment and ensure the integrity of your
research.

Personal Protective Equipment (PPE) for Handling
Lipofundin

While Lipofundin is not classified as a hazardous substance in its final medicinal form,
adherence to standard laboratory safety protocols is essential to minimize exposure and
prevent contamination. The following PPE is recommended for handling Lipofundin in a
laboratory setting.
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Protective Equipment Specification and Use

Chemical safety glasses or goggles should be

Eye Protection worn to protect against accidental splashes.[1]

[2]

Disposable nitrile or latex gloves are
Hand Protection recommended to prevent skin contact and
maintain sterility.[1][2][3]

A standard laboratory coat should be worn to

Body Protection ) ]
protect clothing from spills.[1][2]

) ) Not generally required for handling Lipofundin
Respiratory Protection o ] )
as it is a non-volatile emulsion.

Operational and Disposal Plans

Proper handling and disposal of Lipofundin are critical for maintaining a safe and compliant
laboratory. The following procedural guidance outlines the key steps from receipt to disposal.

Receiving and Storage:
e Upon receipt, visually inspect the Lipofundin container for any signs of damage or leakage.

o Store Lipofundin according to the manufacturer's instructions, typically at a controlled room
temperature, and protect it from freezing.

o Ensure containers are well-sealed and stored upright in a designated area.
Handling and Preparation:

» Before use, gently shake the emulsion to ensure homogeneity.[4]

e Work in a clean and designated area to prepare solutions.

o Use sterile techniques and equipment when handling Lipofundin to prevent microbial
contamination, especially if it is intended for cell culture or other sensitive applications.
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» Avoid mixing Lipofundin with other solutions unless their compatibility has been verified, as
this could break the emulsion.[5]

Spill Management:

In the event of a spill, isolate the area.

Wear the appropriate PPE (gloves, safety glasses, and a lab coat).

Absorb the spilled emulsion with an inert material (e.g., absorbent pads or vermiculite).

Clean the spill area with a suitable laboratory disinfectant.

Collect the contaminated absorbent material in a sealed, leak-proof container for disposal.
Disposal Plan:

e Unused Lipofundin: Unused or expired Lipofundin should be disposed of as chemical
waste. Do not pour it down the drain.[6][7][8]

o Contaminated Materials: All materials that have come into contact with Lipofundin, such as
gloves, absorbent pads, and disposable labware, should be collected in a designated
hazardous or biohazardous waste container, depending on the nature of the experiment.[9]

e Waste Containers: Ensure all waste containers are clearly labeled with their contents.

» Disposal Vendor: Follow your institution's guidelines for the final disposal of chemical and
biological waste through a licensed disposal vendor.[3][9]

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for Lipofundin MCT/LCT
20%.

Composition of Lipofundin MCT/LCT 20%[5][10][11]
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Component Quantity per 1000 ml
Soya-bean oil, refined 100.0g

Medium-chain triglycerides (MCT) 100.0g

Linoleic acid 48.0-58.0g
o-Linolenic acid 50-110g

Physicochemical Properties of Lipofundin MCT/LCT 20%[5][10][11]

Property Value

Energy 8095 kJ/I (1935 kcalll)
Theoretical Osmolarity 380 mOsm/l

pH 6.5-8.5

Experimental Workflow for Handling Lipofundin

The following diagram illustrates the standard workflow for handling Lipofundin in a laboratory

setting, from initial receipt to final disposal.
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Caption: Workflow for Safe Handling of Lipofundin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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